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Compound of Interest

Compound Name: 1-N-Boc-3-(R)-cyanopiperidine

Cat. No.: B1337191 Get Quote

An In-depth Technical Guide on the Handling and Storage of 1-N-Boc-3-(R)-cyanopiperidine

This guide provides comprehensive technical information for researchers, scientists, and drug

development professionals on the proper handling and storage of 1-N-Boc-3-(R)-
cyanopiperidine (CAS No. 915226-44-7). Adherence to these guidelines is crucial for ensuring

the stability of the compound, the safety of laboratory personnel, and the integrity of

experimental results.

Chemical and Physical Properties
1-N-Boc-3-(R)-cyanopiperidine is a synthetic intermediate commonly used in the

development of various pharmaceutical compounds.[1] Its physical and chemical properties are

summarized below.
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Property Value Source(s)

CAS Number 915226-44-7 [2]

Molecular Formula C11H18N2O2 [1][2][3]

Molecular Weight 210.27 g/mol [1][3]

Appearance

White to yellow powder or

colorless to pale yellow oily

liquid/low-melting solid.

[1][4]

Melting Point 60-65 °C [1][5][6]

Boiling Point
40 °C @ 30 mmHg; ~300 °C

(decomposes)
[1][4][5][6]

Density ~1.07 g/cm³ [3][5][6]

Solubility

Soluble in organic solvents

(e.g., Methanol, DCM, THF,

ethanol); sparingly soluble in

water.

[4][5][6]

pKa -3.42 ± 0.40 (Predicted) [1][5][6]

Storage and Stability
Proper storage is essential to maintain the quality and stability of 1-N-Boc-3-(R)-
cyanopiperidine. The compound is sensitive to moisture and can be unstable under certain

conditions.[4][5][6]
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Parameter Guideline Source(s)

Storage Temperature 2-8 °C [1][5][6]

Atmosphere
Store under an inert

atmosphere.
[7]

Container Keep container tightly closed. [7][8]

Environment
Store in a dry, cool, and well-

ventilated place.
[7][8]

Light and Moisture
Protect from light and

moisture.
[4]

Stability

Stable under normal

conditions. The Boc group is

susceptible to cleavage under

strong acidic conditions or

upon heating.

[4][7]

Incompatible Materials
Strong oxidizing agents and

strong acids.
[7][9]

Safe Handling Procedures
Due to its potential hazards, appropriate personal protective equipment (PPE) and handling

practices must be employed.
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Aspect Guideline Source(s)

General Handling

Handle in a well-ventilated

place. Avoid contact with skin

and eyes. Avoid formation of

dust and aerosols. Wash face,

hands, and any exposed skin

thoroughly after handling. Do

not eat, drink, or smoke when

using this product.

[7][8]

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN166 or

OSHA's eye and face

protection regulations in 29

CFR 1910.133.

[7][9]

Skin Protection

Wear protective gloves and

clothing. Choose body

protection according to the

amount and concentration of

the substance at the

workplace.

[7][8][9]

Respiratory Protection

Use only outdoors or in a well-

ventilated area. If exposure

limits are exceeded or irritation

is experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[7]

Spill Management For small spills, sweep up and

place in a suitable container

for disposal. For large spills,

sweep up and shovel into

suitable containers for

disposal. Do not allow the

product to enter drains. Avoid

[9]
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dust formation and breathing

dust.

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with

federal, state, and local

environmental control

regulations.

[7][9]

Hazard Identification and First Aid
1-N-Boc-3-(R)-cyanopiperidine is classified as a hazardous substance.
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Hazard Description Source(s)

GHS Classification

Acute toxicity, Oral (Category

4); Skin Corrosion/Irritation

(Category 2); Serious Eye

Damage/Eye Irritation

(Category 2); Specific target

organ toxicity - single exposure

(Category 3, Respiratory

system).

[2][7]

Hazard Statements

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. May cause

respiratory irritation.

[2][6][7]

GHS Pictograms
GHS07 (Exclamation Mark),

GHS09 (Environment)
[2][6]

Hazard Codes
Xn (Harmful), N (Dangerous

for the environment)
[5][6]

Risk Statements

R22 (Harmful if swallowed),

R36/37/38 (Irritating to eyes,

respiratory system and skin),

R50 (Very toxic to aquatic

organisms).

[5][6]

First Aid Measures:

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[7]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemical-suppliers.eu/enp/boc-cyanopiperidine-PX378042
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemical-suppliers.eu/enp/boc-cyanopiperidine-PX378042
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200069.htm
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemical-suppliers.eu/enp/boc-cyanopiperidine-PX378042
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200069.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3200069.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200069.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3200069.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200069.htm
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[7]

Logical Workflow for Handling and Storage
The following diagram illustrates the recommended workflow for the safe handling and storage

of 1-N-Boc-3-(R)-cyanopiperidine.
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Receiving and Inspection

Log Compound Information
(CAS, Lot No., Date)

Verify Integrity

Storage (2-8 °C)
- Tightly sealed container
- Dry, well-ventilated area

- Protect from light and moisture

Store Appropriately

Pre-Use Preparation

Retrieve for Use

Don Personal Protective Equipment (PPE)
- Safety goggles

- Gloves
- Lab coat

Safety First

Handling in Ventilated Area
(e.g., Fume Hood)

Ensure Proper Ventilation

Weighing and Dispensing

Accurate Measurement

Experimental Use

Proceed with Experiment

Post-Use Cleanup

After Experiment Completion

Return to Storage

If compound remains

Waste Disposal
- Follow institutional and

local regulations

Dispose of experimental waste

Decontaminate work surfaces Dispose of contaminated materials
(gloves, wipes, etc.)

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 1-N-Boc-3-(R)-cyanopiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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